![molecular formula C10H6N2O4 B1222033 1,3-Dinitronaphthalene CAS No. 606-37-1](/img/structure/B1222033.png)
1,3-Dinitronaphthalene
Overview
Description
1,3-Dinitronaphthalene (1,3-DNN) is an organic compound with the molecular formula C10H6N2O4. It is a nitrated aromatic compound and is used in various scientific and industrial applications. It is a colorless solid, which is soluble in organic solvents and is used as an intermediate in the synthesis of other compounds. It is also used as a reagent in the synthesis of dyes and explosives, and it is used as an analytical reagent in the determination of some metals.
Scientific Research Applications
Synthesis and Chemical Reactions
- 1,3-Dinitronaphthalene (1,3-DNN) can be prepared through the nitration reaction of 1-nitronaphthalene with NO2, using a catalyst like Ni(CH3COO)2·4H2O. This method is mild, environmentally friendly, and economical (You et al., 2015).
- 1,3-DNN exhibits dienophilic character in reactions with conjugated dienes, such as in the synthesis of phenanthrenes through the Diels–Alder process (Paredes et al., 2003).
Analytical and Electrochemical Studies
- The polarographic and voltammetric behaviors of dinitronaphthalene isomers, including 1,3-DNN, have been investigated for their determination in various concentrations (Shanmugam et al., 2004).
- Voltammetric determination of 1,3-DNN and other isomers can be achieved using a silver solid amalgam electrode modified with a meniscus, with quantification limits in the submicromolar range (Daňhel et al., 2007).
Photophysical and Photochemical Properties
- Dinitronaphthalenes, including 1,3-DNN, have been studied for their photophysical properties, such as their behavior as radical anions in intervalence near-IR spectra (Nelsen et al., 2003).
- The photoreduction of 1,3-DNN by compounds like triethylamine has been explored, highlighting its reactivity in the presence of different solvents and conditions (Görner, 2002).
Environmental and Safety Considerations
- The photocatalytic oxidation of dinitronaphthalenes, including 1,3-DNN, has been studied using a combination of experiments and quantum mechanical calculations. These studies help in understanding their reactivity and potential environmental impact (Bekbolet et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
1,3-dinitronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4/c13-11(14)8-5-7-3-1-2-4-9(7)10(6-8)12(15)16/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULALSFRIGPMWRS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2[N+](=O)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4 | |
Record name | 1,3-DINITRONAPHTHALENE | |
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DSSTOX Substance ID |
DTXSID9025164 | |
Record name | 1,3-Dinitronaphthalene | |
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Molecular Weight |
218.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1,3-dinitronaphthalene is a beige powder. (NTP, 1992) | |
Record name | 1,3-DINITRONAPHTHALENE | |
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Boiling Point |
Sublimes (NTP, 1992) | |
Record name | 1,3-DINITRONAPHTHALENE | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) | |
Record name | 1,3-DINITRONAPHTHALENE | |
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CAS No. |
606-37-1 | |
Record name | 1,3-DINITRONAPHTHALENE | |
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Record name | 1,3-Dinitronaphthalene | |
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Record name | 1,3-DINITRONAPHTHALENE | |
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Record name | 1,3-Dinitronaphthalene | |
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Record name | 1,3-dinitronaphthalene | |
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Record name | 1,3-DINITRONAPHTHALENE | |
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Melting Point |
295 to 298 °F (NTP, 1992) | |
Record name | 1,3-DINITRONAPHTHALENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
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